Cas no 36524-82-0 (1,3,5-Triazine-2,4-diamine,N2,N4-di-2-propen-1-yl-6-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]-)

• Product name: 1,3,5-Triazine-2,4-diamine,N2,N4-di-2-propen-1-yl-6-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]-
• CAS No: 36524-82-0
• MF: C₃₄H₃₉N₇
• MW: 545.720366716385
• CID: 321847
• PubChem ID: 215867

1,3,5-Triazine-2,4-diamine,N2,N4-di-2-propen-1-yl-6-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,N2,N4-di-2-propen-1-yl-6-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]-
• 2-N,4-N-bis(prop-2-enyl)-6-[4-(3,3,3-triphenylpropyl)piperazin-1-yl]-1,3,5-triazine-2,4-diamine
• DTXSID60190032
• N,N'-Di-2-propenyl-6-(4-(3,3,3-triphenylpropyl)-1-piperazinyl)-1,3,5-triazine-2,4-diamine
• BRN 0734835
• 1,3,5-Triazine-2,4-diamine, N,N'-di-2-propenyl-6-(4-(3,3,3-triphenylpropyl)-1-piperazinyl)-
• 36524-82-0

• Inchi： InChI=1S/C34H39N7/c1-3-21-35-31-37-32(36-22-4-2)39-33(38-31)41-26-24-40(25-27-41)23-20-34(28-14-8-5-9-15-28,29-16-10-6-11-17-29)30-18-12-7-13-19-30/h3-19H,1-2,20-27H2,(H2,35,36,37,38,39)
• InChI Key： MTSQGVVHZYHMOR-UHFFFAOYSA-N
• SMILES： C=CCNC1=NC(NCC=C)=NC(N2CCN(CCC(C3C=CC=CC=3)(C3C=CC=CC=3)C3C=CC=CC=3)CC2)=N1

Computed Properties

• Exact Mass: 545.32707
• Monoisotopic Mass: 545.327
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 13
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.2Ų
• XLogP3: 7.6

Experimental Properties

• Density: 1.162
• Boiling Point: 727.7°Cat760mmHg
• Flash Point: 393.9°C
• Refractive Index: 1.636
• PSA: 69.21